Dehydrocurvularin

Description

Dehydrocurvularin is a fungal phytotoxin and an antimicrobial substance produced by Penicillium . It has been isolated from organisms such as Alternaria tomato and Neonectria ditissima . The compound is also known as 10,11-dehydrocurvularin . It is a prevalent compound with heat shock response and immune-modulatory activities .

This substance features a dihydroxyphenylacetic acid lactone polyketide framework, sharing structural similarities with resorcylic acid lactones like zearalenone and radicicol . These related compounds are known for their diverse pharmacological activities, including estrogen agonist, mitogen-activated protein kinase-inhibitory, and heat shock response-modulatory effects . Dehydrocurvularin is a strong activator of the heat shock response, a mechanism that maintains protein homeostasis in eukaryotic cells . By overwhelming this response, dehydrocurvularin can act as a broad-spectrum inhibitor of various cancer cell lines in vitro .

The molecular formula of dehydrocurvularin is C16H18O5, and its molecular weight is 290.31 g/mol . Other names for dehydrocurvularin include alpha,beta-Dehydrocurvularin and Trans-Dehydrocurvularin .

• CAS No.: 1095588-70-7
• Product Name: Dehydrocurvularin
• Molecular Formula: C16H18O5
• Molecular Weight: 290.31 g/mol
• IUPAC Name: (5R,9E)-13,15-dihydroxy-5-methyl-4-oxabicyclo[10.4.0]hexadeca-1(12),9,13,15-tetraene-3,11-dione
• Standard InChI: InChI=1S/C16H18O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h4,6-7,9-10,17,19H,2-3,5,8H2,1H3/b6-4+/t10-/m1/s1
• Standard InChIKey: AVIRMQMUBGNCKS-DFVUYQKZSA-N
• SMILES: CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
• Canonical SMILES: CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
• Appearance: White to off white solid
• Synonyms: alpha,beta-dehydrocurvularin; beta,gamma-dehydrocurvularin; dehydrocurvularin
• Reference: Curvularin. Part V. The compound C16H18O5, α,β-dehydrocurvularin. Munro H.D. et al. J. Chem. Soc. 1967, 947.Isolation of alpha, beta-dehydrocurvularin and, beta-hydroxycurvularin from Alternaria tomato as sporulation suppressing factors. Hyeon S-B. et al. Agri. Biol. Chem. 1976, 44, 1663.Betagamma-dehydrocurvularin and related compounds as nematocides of Pratylenchus penetrans from the fungus Aspergillus sp. Kusano M. et al. Biosci. Biotechnol. Biochem. 2003, 67, 1413.
• PubChem Compound: 643826
• Last Modified: Sep 14 2023